1-Ethyl-3-methylimidazolium Iodide

• IUPAC Name: 1-ethyl-3-methylimidazol-3-ium;iodide
• InChI: InChI=1S/C6H11N2.HI/c1-3-8-5-4-7(2)6-8;/h4-6H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key: IKQCDTXBZKMPBB-UHFFFAOYSA-M
• Canonical SMILES: CCN1C=C[N+](=C1)C.[I-]
• Molecular Formula: C6H11IN2
• DSSTOX Substance ID: DTXSID5049281
• Molecular Weight: 238.07 g/mol
• CAS RN: 35935-34-3

Description

1-Ethyl-3-methylimidazolium iodide is an ionic liquid. It can be prepared by reacting methylimidazole with iodoethane. The addition of EMImI to 1-ethyl-3-methylimidazolium tetrafluoroborate (EMImBF 4) increases its capacitance while developing electric double-layer capacitors (EDLCs) based on EMImBF 4.

Synthesis Analysis

1-Ethyl-3-methylimidazolium iodide can be prepared by reacting methylimidazole with iodoethane. The reaction conditions and parameters like velocity, reaction temperature, and micro-capillary diameter can affect the product yield, rate of production, and space–time yield.

Molecular Structure Analysis

The molecular structure and partial charge distributions characterizing the two components, the cation and anion, allow rationalization of the nature of the electrostatic interactions, hydrogen bonding properties of the two ionic counterparts.

Chemical Reactions Analysis

EMImI reacts with aluminum chloride to form 1-ethyl-3-methylimidazolium halogenoaluminate ionic liquid, [emim]I– (AlCl 3) x, which is an excellent solvent for Friedel–Crafts acylation of ferrocene.

Physical And Chemical Properties Analysis

1-Ethyl-3-methylimidazolium iodide has a molecular weight of 238.07. It is a powder form with impurities ≤0.5% water. The physical properties of this ionic liquid have been studied using NMR spectroscopy.

Scientific Research Applications

Here’s a comprehensive analysis of the scientific research applications of “1-Ethyl-3-methylimidazolium Iodide” based on the information available:

Electrochemistry

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Organic Synthesis

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Material Science

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Optoelectronics

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Mechanism of Action

Target of Action

1-Ethyl-3-methylimidazolium Iodide (EMImI) is an ionic liquid . Its primary targets are the metal surfaces where it is applied . It is used in the development of electric double-layer capacitors (EDLCs) based on 1-ethyl-3-methylimidazolium tetrafluoroborate (EMImBF4) .

Mode of Action

EMImI interacts with its targets by adsorbing onto the metal surface . This interaction is primarily through physical adsorption . When EMImI is added to EMImBF4, it increases its capacitance . Additionally, EMImI reacts with aluminum chloride to form 1-ethyl-3-methylimidazolium halogenoaluminate ionic liquid, [emim]I– (AlCl3)x, which is an excellent solvent for Friedel–Crafts acylation of ferrocene .

Biochemical Pathways

The biochemical pathways affected by EMImI are primarily related to its role as a solvent in chemical reactions . For instance, in the Friedel–Crafts acylation of ferrocene, EMImI facilitates the reaction by providing a conducive environment for the reaction to occur .

Pharmacokinetics

Its solubility in water and other solvents influences its distribution and availability in the system .

Result of Action

The primary result of EMImI’s action is the increased capacitance when it is added to EMImBF4, which is beneficial in the development of EDLCs . In addition, its reaction with aluminum chloride forms an ionic liquid that acts as an effective solvent for certain chemical reactions .

Safety and Hazards

1-Ethyl-3-methylimidazolium iodide is classified as Acute Tox. 4 Oral - Eye Dam. 1 - STOT SE 3. It may cause skin irritation, serious eye damage, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wear protective gloves/protective clothing/eye protection/face protection, and use only outdoors or in a well-ventilated area.